molecular formula C7H6BrNO B1529668 6-Bromo-2-methylnicotinaldehyde CAS No. 926293-55-2

6-Bromo-2-methylnicotinaldehyde

Cat. No. B1529668
CAS RN: 926293-55-2
M. Wt: 200.03 g/mol
InChI Key: CUTAVXXGKKXAHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-2-methylnicotinaldehyde (6-Br-2-MNA) is a synthetic molecule that is gaining increasing attention in the scientific community due to its diverse applications in various research fields. 6-Br-2-MNA is a derivative of nicotinic acid, which is a key component of the vitamin B3 family. It is a white crystalline solid that is water-soluble and has a molar mass of 199.03 g/mol. 6-Br-2-MNA has been used in the synthesis of a variety of compounds, including drugs, dyes, and other organic molecules. In addition, it has been used in the study of various biochemical and physiological processes.

Scientific Research Applications

Photolabile Protecting Group for Aldehydes and Ketones

6-Bromo-2-methylnicotinaldehyde has been explored for its potential as a photolabile protecting group for aldehydes and ketones. This application is significant in synthetic chemistry where protecting groups are employed to shield functional groups from reactive conditions. A study demonstrates the use of 6-Bromo-4-(1,2-dihydroxyethyl)-7-hydroxycoumarin (Bhc-diol) under simulated physiological conditions for the photoremovable protection of aldehydes and ketones, showcasing the compound's versatility in light-mediated reactions (Lu et al., 2003).

Electrocatalytic Carboxylation

The electrocatalytic carboxylation of 2-amino-5-bromopyridine with CO2 in an ionic liquid presents a novel application for 6-Bromo-2-methylnicotinaldehyde derivatives. This process, investigated for the first time, demonstrates a green and efficient method to synthesize 6-aminonicotinic acid, highlighting the compound's role in sustainable chemistry (Feng et al., 2010).

Synthesis of Eupomatilone-6

Research into the synthesis of eupomatilone-6, a natural product with potential pharmacological benefits, includes the use of 6-Bromo-2-methylnicotinaldehyde derivatives. This synthesis pathway involves complex reactions showcasing the compound's utility in the creation of biologically active molecules (Gurjar et al., 2005).

Inhibitors Derived from Tyrian Purple Indirubins

The discovery of 6-bromoindirubins as selective inhibitors of glycogen synthase kinase-3 (GSK-3) derives from the natural product Tyrian purple. This application emphasizes the role of brominated compounds, including 6-Bromo-2-methylnicotinaldehyde derivatives, in developing new pharmacological inhibitors with significant selectivity and potency (Meijer et al., 2003).

Friedländer Synthesis of Biquinolines

The Friedländer synthesis involving 6-Bromo-2-methylnicotinaldehyde derivatives offers a pathway to synthesize biquinolines. This method demonstrates the compound's applicability in creating complex organic molecules with potential optical properties (Hu et al., 2003).

Antitubercular Activity

6-Bromo-2-methylnicotinaldehyde derivatives have been evaluated for their antitubercular activity. The synthesis of specific hydrazides shows remarkable activity against M. tuberculosis, highlighting the potential of these compounds in developing new treatments for tuberculosis (Eldehna et al., 2015).

properties

IUPAC Name

6-bromo-2-methylpyridine-3-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6BrNO/c1-5-6(4-10)2-3-7(8)9-5/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CUTAVXXGKKXAHQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=N1)Br)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6BrNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50732465
Record name 6-Bromo-2-methylpyridine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50732465
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

200.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Bromo-2-methylnicotinaldehyde

CAS RN

926293-55-2
Record name 6-Bromo-2-methylpyridine-3-carbaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50732465
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 6-bromo-2-methylpyridine-3-carbaldehyde
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-Bromo-2-methylnicotinaldehyde
Reactant of Route 2
Reactant of Route 2
6-Bromo-2-methylnicotinaldehyde
Reactant of Route 3
Reactant of Route 3
6-Bromo-2-methylnicotinaldehyde
Reactant of Route 4
Reactant of Route 4
6-Bromo-2-methylnicotinaldehyde
Reactant of Route 5
Reactant of Route 5
6-Bromo-2-methylnicotinaldehyde
Reactant of Route 6
Reactant of Route 6
6-Bromo-2-methylnicotinaldehyde

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.